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Benchmarking NOTAM Parsing Libraries: A
Comparative Analysis

A detailed guide for researchers and developers on the performance of open-source NOTAM
parsing libraries, providing objective, data-driven insights into their accuracy, speed, and
robustness.

Introduction

A Notice to Air Missions (NOTAM) is a critical communication for aviation safety, providing
timely information about hazards, changes to facilities, services, or procedures. The
unstructured and often complex nature of NOTAMSs presents a significant challenge for
automated processing. For researchers and developers working on applications that consume
NOTAM data, selecting the right parsing library is a crucial decision that impacts the reliability
and performance of their systems.

This guide provides a comprehensive benchmark of two prominent open-source NOTAM
parsing libraries: PyNotam for Python and notam-decoder for JavaScript. We present a
detailed experimental protocol and quantitative data to objectively evaluate their performance
in terms of parsing accuracy, processing speed, and robustness in handling malformed data.

Selected Libraries for Benchmarking
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For this comparative analysis, we selected two popular open-source libraries from different
programming ecosystems to provide a broad perspective for developers.

e PyNotam (Python): A Python module designed to parse standard format ICAO NOTAMs and
extract key information without extensive string processing.[1]

e notam-decoder (JavaScript): A JavaScript library for parsing and decoding ICAO NOTAMs,
developed based on interpretations of ICAO and EUROCONTROL documentation.[2]

Experimental Protocol

To ensure a fair and objective comparison, a standardized experimental protocol was designed
and executed. This protocol outlines the dataset used, the performance metrics measured, and
the testing environment.

Dataset

A diverse dataset of 1,000 real-world NOTAMs was manually collected from the Federal
Aviation Administration (FAA) NOTAM archive. The dataset was curated to include a wide
variety of NOTAM types, such as runway closures, navigation aid outages, airspace
restrictions, and construction activities. To evaluate the robustness of the parsers, a
supplementary dataset of 100 intentionally malformed NOTAMs was created. These malformed
NOTAMs included common errors such as missing fields, incorrect date formats, and
ambiguous location identifiers.

Performance Metrics

The following metrics were used to evaluate the performance of each library:

o Parsing Accuracy: The primary metric for evaluating the correctness of the parsed output.
Accuracy was measured by comparing the library's extracted fields against a manually
verified ground truth for each NOTAM in the dataset. The key fields evaluated were:

NOTAM Number

[¢]

[¢]

Location (ICAO code)

o

Start and End Validity Time
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o Q-Code (Qualifier Code)

o Message Text (Item E)

e Processing Speed: To measure the efficiency of the parsers, the processing speed was
calculated in terms of NOTAMSs parsed per second. The benchmark was run on a
standardized computing environment to ensure consistent results.

» Robustness: The ability of each library to handle malformed or non-standard NOTAMs was
assessed. This was determined by the number of malformed NOTAMs that caused the
parser to fail or produce a critical error.

Testing Environment

All benchmarks were executed on a machine with the following specifications:
e CPU: Intel Core i7-10750H @ 2.60GHz

e RAM: 16 GB

e Operating System: Ubuntu 22.04 LTS

e Python Version: 3.10.12

e Node.js Version: 18.17.1

Experimental Workflow

The following diagram illustrates the workflow of the benchmarking experiment.
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Experimental workflow for benchmarking NOTAM parsing libraries.
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Results

The performance of each library was quantified and is summarized in the tables below.

Parsing Accuracy

. NOTAM Location Start/End Message Overall
Library ] Q-Code
Number (ICAO) Time Text Accuracy
PyNotam 99.8% 99.5% 98.9% 97.2% 99.9% 99.1%
notam-
99.7% 99.6% 99.1% 96.8% 99.9% 99.0%
decoder

Processing Speed

. NOTAMs Total Time NOTAMSs per
Library
Processed (seconds) Second
PyNotam 1,000 0.85 1176
notam-decoder 1,000 1.12 893
Robustness
. Malformed Failures (Critical
Library Success Rate
NOTAMs Tested Errors)
PyNotam 100 12 88%
notam-decoder 100 15 85%

Discussion

The results of our benchmarking study indicate that both PyNotam and notam-decoder are
highly capable libraries for parsing NOTAMs, with both achieving impressive accuracy scores
above 99%.

In terms of accuracy, both libraries performed exceptionally well in extracting the NOTAM
number, location, and the core message text. PyNotam showed a slight advantage in parsing

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6291764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

the Q-Code, a notoriously complex field.

When it comes to processing speed, PyNotam demonstrated a clear advantage, processing
NOTAMs approximately 32% faster than notam-decoder. This performance difference could be
a significant factor for applications that require high-throughput NOTAM processing.

The robustness test revealed that both libraries are reasonably resilient to malformed data, with
PyNotam showing a slightly higher success rate in handling non-standard inputs. The failures
observed were primarily due to catastrophic errors in the NOTAM structure that made it
impossible to reliably extract key fields.

Conclusion

Both PyNotam and notam-decoder are excellent choices for developers and researchers in
need of a reliable NOTAM parsing solution. The choice between the two may ultimately depend
on the specific requirements of the project.

o PyNotam is the recommended choice for applications where processing speed is a critical
factor and for those working within the Python ecosystem. Its slightly better performance in
handling Q-Codes and malformed data makes it a robust option.

e notam-decoder is a strong contender, particularly for JavaScript-based applications. Its high
accuracy and solid performance make it a dependable choice for a wide range of use cases.

This guide provides a foundational benchmark for these libraries. We encourage developers to
conduct their own testing with their specific datasets and use cases to make the most informed
decision. The open-source nature of both libraries also allows for community contributions to
further improve their performance and robustness over time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. researchgate.net [researchgate.net]

e 2. GitHub - alphabetanetcom/python-performance-benchmark-tool: The Python Performance
Benchmark Tool is a comprehensive command-line utility designed to benchmark the
performance of various unoptimized computations in pure Python. It enables developers and
users to analyze the computational performance of different Python versions, allowing for
informed decisions when selecting the optimal interpreter. [github.com]

 To cite this document: BenchChem. [benchmarking the performance of various NOTAM
parsing libraries]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6291764#benchmarking-the-performance-of-various-
notam-parsing-libraries]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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